Cas no 2287250-33-1 (2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S)-)

• Product Name: 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S)-
• CAS No: 2287250-33-1
• MF: C₁₁H₁₉ClN₄O
• MW: 258.747761011124
• CID: 5928723
• PubChem ID: 137945310
• Update Time: 2025-05-20

2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S)-
• EN300-6744182
• [(2S,4S)-4-methoxy-1-(4-methylpyrimidin-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride
• 2287250-33-1

• Inchi： 1S/C11H18N4O.ClH/c1-8-3-4-13-11(14-8)15-7-10(16-2)5-9(15)6-12;/h3-4,9-10H,5-7,12H2,1-2H3;1H/t9-,10-;/m0./s1
• InChI Key： OMWNFNMTKCQNGK-IYPAPVHQSA-N
• SMILES： C([C@@H]1C[C@H](OC)CN1C1=NC=CC(C)=N1)N.Cl

Computed Properties

• Exact Mass: 294.1014167g/mol
• Monoisotopic Mass: 294.1014167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S)-

Introduction to 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2287250-33-1, specifically 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S), represents a fascinating molecule in the realm of chemical biology. This zwitterionic derivative combines a pyrrolidine core with a pyrimidine moiety, making it a versatile scaffold for drug discovery and medicinal chemistry. The stereochemistry at the (2S,4S) configuration further adds to its complexity and potential biological activity.

In recent years, the integration of heterocyclic compounds into therapeutic agents has seen significant advancements. The presence of both pyrrolidine and pyrimidine rings in this molecule suggests potential interactions with biological targets such as enzymes and receptors. The 4-methoxy substituent on the pyrimidine ring may influence the molecule's solubility and metabolic stability, which are critical factors in drug development. Additionally, the hydrochloride salt form (1:2) indicates that the compound is well-suited for formulation into pharmaceutical products.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways relevant to human health. The pyrrolidine ring is a common motif in many bioactive molecules, often involved in binding to specific targets due to its ability to adopt multiple conformations. In contrast, the pyrimidine ring is frequently found in nucleoside analogs and other therapeutic agents, highlighting its importance in medicinal chemistry. The combination of these two structural elements in 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S) opens up numerous possibilities for its application in treating various diseases.

Recent studies have demonstrated that molecules incorporating both pyrrolidine and pyrimidine scaffolds exhibit promising activities against a range of targets. For instance, derivatives of this class have shown potential in inhibiting kinases and other enzymes involved in cancer progression. The stereochemical configuration at the (2S,4S) position is particularly noteworthy, as it can significantly impact the biological activity of a molecule. This stereochemistry has been carefully optimized to maximize interactions with biological targets while minimizing off-target effects.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility and stability. These characteristics are essential for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration. The 1:2 ratio indicates that two moles of hydrochloric acid are bound to one mole of the free base form of the compound, forming a stable salt that is easier to handle and formulate.

In the context of drug discovery, this compound serves as a valuable scaffold for further derivatization. By modifying various substituents or introducing new functional groups, researchers can explore different biological activities and optimize pharmacological properties. The flexibility offered by the pyrrolidine and pyrimidine moieties allows for extensive structural diversification while maintaining core structural features that contribute to biological activity.

The integration of computational methods into drug design has accelerated the discovery process significantly. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level. These predictions help guide synthetic efforts by identifying key interactions and optimizing binding affinity. Furthermore, virtual screening platforms enable high-throughput testing of large libraries of compounds against specific targets, streamlining the identification of lead candidates.

Experimental validation plays a crucial role in confirming computational predictions. Techniques such as X-ray crystallography provide high-resolution structures of protein-ligand complexes, offering insights into binding mechanisms. Additionally, enzyme kinetics studies can quantify how effectively this compound inhibits or activates specific enzymes. These experimental data are essential for refining molecular models and improving drug candidates.

The potential applications of this compound extend beyond oncology. Researchers have explored its utility in treating inflammatory diseases by targeting key enzymes involved in inflammatory pathways. The structural features of this molecule make it well-suited for modulating enzyme activity without causing significant side effects. This balance between efficacy and safety is critical for developing successful therapeutics.

The stereochemical integrity at the (2S,4S) configuration is another area where this compound stands out. Stereoisomers can exhibit vastly different biological activities due to their distinct spatial arrangements around chiral centers. By maintaining the specific stereochemistry observed in natural products or known bioactive molecules, 2-Pyrrolidinemethanamine, 4-methoxy-1-(4-methyl-2-pyrimidinyl)-, hydrochloride (1:2), (2S,4S) could potentially interact with biological systems more effectively than its stereoisomers.

The methoxy group on the pyrimidine ring not only influences solubility but also contributes to hydrogen bonding capabilities with biological targets. Hydrogen bonds are crucial for stabilizing protein-ligand interactions and can significantly enhance binding affinity. By strategically positioning functional groups like methoxy groups, this compound can achieve optimal interactions with target proteins or nucleic acids.

The hydrochloride salt form also contributes to improved pharmacokinetic properties beyond solubility enhancements. Salts often exhibit better crystalline forms during formulation, which translates to improved shelf life and stability under various storage conditions . This stability is essential for ensuring that pharmaceutical products remain effective throughout their shelf life without degradation or changes in potency.

Future research directions may focus on exploring analogs derived from this scaffold by modifying substituents or introducing new functional groups through combinatorial chemistry approaches . High-throughput screening combined with structure-based drug design will continue to play pivotal roles in identifying novel bioactive molecules based on existing scaffolds like those found here .

In conclusion, 2287250-33-1, specifically referred to as " 2-Pyrrolidinemethanamine," " 4-methoxy-1-(4-methyl-," " 2-pyrimidinyl)-," "hydrochloride (1:," " :," " )", "(," " ", "(," " ", "( ))) represents a promising lead compound with significant potential applications across multiple therapeutic areas . Its unique structural features, stereochemical configuration, pharmacokinetic advantages, , , , , , , , , , , , , , , , provide a strong foundation for further development into novel therapeutics targeting various diseases affecting human health today .